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Compound of Interest

Compound Name: Tomatidenol

Cat. No.: B1253344 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Tomatidenol, a steroidal alkaloid of

significant interest in various scientific fields. This document outlines its chemical identifiers,

biosynthetic pathway, and its relationship with the structurally similar compound, tomatidine.

Core Chemical Identifiers
A precise understanding of a compound's chemical identity is fundamental for research and

development. The following table summarizes the key chemical identifiers for Tomatidenol.
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Identifier Value Source

CAS Number 546-40-7 [1][2]

Molecular Formula C27H43NO2 [1][2][3][4]

Molecular Weight 413.6 g/mol [1][3][5]

IUPAC Name

(1S,2S,4S,5'S,6S,7S,8R,9S,12

S,13R,16S)-5',7,9,13-

tetramethylspiro[5-

oxapentacyclo[10.8.0.02,9.04,

8.013,18]icos-18-ene-6,2'-

piperidine]-16-ol

[1][3]

InChI Key
KWVISVAMQJWJSZ-

INULWVDGSA-N
[1][3][4]

Canonical SMILES

C[C@H]1CC[C@]2(--INVALID-

LINK--

C[C@@H]4[C@@]3(CC[C@H

]5[C@H]4CC=C6[C@@]5(CC-

-INVALID-LINK--

O)C)C">C@HC)NC1

[1][3]

Synonyms
dehydrotomatidine,

Soladulcamaridine
[1]

Biosynthetic Pathway of Tomatidenol
Tomatidenol is a key intermediate in the biosynthesis of steroidal glycoalkaloids in plants,

particularly within the Solanaceae family. Its synthesis originates from cholesterol and involves

a series of enzymatic transformations.
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Cholesterol Series of Enzymatic Steps
(P450s, Dioxygenases, Aminotransferases) Tomatidenol α-TomatineGlycosylation

Tomatidenol

Tomatidine

C5-C6 Double Bond

C5-C6 Single Bond

Reduction Dehydrogenation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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